Cas no 2649084-66-0 (N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide)

• Product Name: N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide
• CAS No: 2649084-66-0
• MF: C₁₈H₁₅ClN₄O
• MW: 338.790902376175
• CID: 5416420
• PubChem ID: 145894002
• Update Time: 2025-07-24

N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide Chemical and Physical Properties

Names and Identifiers

• 2649084-66-0
• 2-[(3-chlorophenyl)(cyano)amino]-1-(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• EN300-26611182
• Z1955219159
• N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide

• Inchi： 1S/C18H15ClN4O/c19-15-7-4-8-16(11-15)22(13-20)12-18(24)23-10-9-17(21-23)14-5-2-1-3-6-14/h1-8,11H,9-10,12H2
• InChI Key： JNZTYLBLLWFZOK-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)(CC(N1CCC(C2=CC=CC=C2)=N1)=O)C#N

Computed Properties

• Exact Mass: 338.0934388g/mol
• Monoisotopic Mass: 338.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.7±60.0 °C(Predicted)
• pka: -0.22±0.70(Predicted)

Additional information on N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide

In-Depth Analysis of N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide (CAS No. 2649084-66-0)

The compound N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide, identified by its CAS No. 2649084-66-0, is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl moiety, a dihydropyrazole ring, and a cyanamide group, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. The presence of these groups makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like this one has surged due to their versatility in drug discovery. The pyrazole core, in particular, is a hotspot in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in AI-driven drug design, where researchers leverage computational tools to predict the bioactivity of such molecules. Searches for "pyrazole derivatives in drug development" or "cyanamide applications in chemistry" reflect growing curiosity about this niche.

The synthesis of CAS No. 2649084-66-0 involves multi-step organic reactions, often starting with the condensation of 3-chlorophenyl precursors with dihydropyrazole intermediates. Its molecular weight and logP values suggest moderate solubility, a critical factor for bioavailability studies. Researchers frequently query "how to improve solubility of cyanamide derivatives" or "SAR studies of chlorophenyl compounds," indicating practical challenges addressed in labs worldwide.

From an industrial perspective, this compound’s potential extends to crop protection, as agrochemicals with chlorophenyl groups exhibit herbicidal or fungicidal effects. Google Trends data shows rising searches for "sustainable agrochemicals 2024" and "green chemistry in pesticide design," topics where such molecules could play a role. However, thorough toxicological assessments are essential, as emphasized by recent publications on "eco-friendly chemical alternatives."

Analytical characterization of N-(3-Chlorophenyl)-N-[2-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl]cyanamide typically employs NMR, HPLC, and mass spectrometry. These techniques validate purity and structure, addressing common search queries like "HPLC methods for cyanamide analysis." The compound’s stability under various pH conditions is another area of investigation, particularly for formulation scientists.

In conclusion, CAS No. 2649084-66-0 represents a compelling case study in modern chemical research. Its hybrid structure bridges gaps between pharmacology and material science, resonating with trends like "multi-target drug discovery" and "bioactive heterocycles." As interdisciplinary approaches gain traction, this compound’s relevance in both academic and industrial settings is poised to grow.